2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H27NO5S/c1-13(2)12-26(22,23)15-9-20(10-15)17(21)11-24-16-7-5-6-14-8-19(3,4)25-18(14)16/h5-7,13,15H,8-12H2,1-4H3
• InChI Key: SVGDXLKVXGAULX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)COC2=CC=CC3=C2OC(C3)(C)C
• Molecular Formula: C19H27NO5S
• Molecular Weight: 381.5 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H27NO5S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound and its derivatives have been synthesized and evaluated for their potential biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. For instance, novel compounds derived from benzofuran have shown significant anti-inflammatory, analgesic, and anticonvulsant activities, highlighting the therapeutic potential of such chemical structures in medical research (El-Sawy et al., 2014).

Pharmacological Evaluation

Further studies have explored the pharmacological properties of related compounds, including their antibacterial and antifungal activities. These investigations provide a foundation for developing new therapeutic agents targeting various microbial infections (Mistry & Desai, 2006).

Antibiotic Synthesis

Research into the synthesis of substituted azetidinyl compounds has led to the development of new classes of heteroatom-activated beta-lactam antibiotics with significant activity against Gram-negative bacteria, showcasing the compound's relevance in antibiotic discovery (Woulfe & Miller, 1985).

Metal Complexation and Tautomerism

Studies have also focused on the tautomerism and metal complexation of related oxazoline compounds, contributing to the understanding of their structural and electronic properties, which are crucial for the development of coordination compounds and catalysts (Jones et al., 2013).

Natural Product Derivatives

Research on natural product derivatives, such as isobenzofuranone compounds isolated from marine fungi, has revealed their cytotoxic and antibacterial activities. These findings underscore the importance of such compounds in the search for new bioactive substances with potential applications in cancer therapy and infection control (Lan et al., 2014).